Cas no 69128-20-7 (N-(2,2-Diethoxyethyl)propan-2-amine)
N-(2,2-Diethoxyethyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- n-(2,2-diethoxy-ethyl)-2-propanamine
- N-(2,2-Diethoxyethyl)propan-2-amine
- 2-propanamine, N-(2,2-diethoxyethyl)-
- LogP
- LS-08732
- (2,2-diethoxyethyl)(propan-2-yl)amine
- DTXSID10500607
- MFCD04972436
- AKOS006242770
- (2,2-diethoxyethyl)(methylethyl)amine
- N-(5-Dimethoxymethylpyridin-2-yl)-2,2-dimethylpropionamide
- SCHEMBL2262048
- XOWDBJSISGDDDF-UHFFFAOYSA-N
- (2,2-diethoxyethyl)isopropylamine
- 69128-20-7
- N-(2,2-Diethoxyethyl)-2-propanamine
- DB-387075
-
- MDL: MFCD04972436
- Inchi: 1S/C9H21NO2/c1-5-11-9(12-6-2)7-10-8(3)4/h8-10H,5-7H2,1-4H3
- InChI Key: XOWDBJSISGDDDF-UHFFFAOYSA-N
- SMILES: O(CC)C(CNC(C)C)OCC
Computed Properties
- Exact Mass: 175.15733
- Monoisotopic Mass: 175.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 90.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 201.6±20.0 °C at 760 mmHg
- Flash Point: 83.1±11.2 °C
- PSA: 30.49
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
N-(2,2-Diethoxyethyl)propan-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2,2-Diethoxyethyl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415629-500 mg |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 500MG |
€195.40 | 2022-06-10 | ||
| abcr | AB415629-1 g |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB415629-5 g |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 5g |
€656.50 | 2023-04-24 | ||
| abcr | AB415629-10 g |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 10g |
€1074.00 | 2023-04-24 | ||
| TRC | D436753-100mg |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D436753-500mg |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D436753-1g |
N-(2,2-Diethoxyethyl)propan-2-amine |
69128-20-7 | 1g |
$ 340.00 | 2022-06-05 | ||
| Key Organics Ltd | LS-08732-1G |
(2,2-diethoxyethyl)(propan-2-yl)amine |
69128-20-7 | >95% | 1g |
£276.00 | 2025-02-08 | |
| Key Organics Ltd | LS-08732-5G |
(2,2-diethoxyethyl)(propan-2-yl)amine |
69128-20-7 | >95% | 5g |
£579.00 | 2025-02-08 | |
| Key Organics Ltd | LS-08732-10G |
(2,2-diethoxyethyl)(propan-2-yl)amine |
69128-20-7 | >95% | 10g |
£883.00 | 2025-02-08 |
N-(2,2-Diethoxyethyl)propan-2-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on N-(2,2-Diethoxyethyl)propan-2-amine
Introduction to N-(2,2-Diethoxyethyl)propan-2-amine (CAS No. 69128-20-7)
N-(2,2-Diethoxyethyl)propan-2-amine, identified by its CAS number 69128-20-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific and industrial domains.
The molecular structure of N-(2,2-Diethoxyethyl)propan-2-amine consists of a propan-2-amine backbone substituted with two ethoxy groups at the second carbon atom. This specific arrangement imparts distinct chemical reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of ethoxy groups enhances the compound's ability to participate in various organic reactions, including nucleophilic substitutions and condensation reactions, which are pivotal in the synthesis of more complex molecules.
In the context of pharmaceutical research, N-(2,2-Diethoxyethyl)propan-2-amine has been explored for its potential role as a building block in the development of novel therapeutic agents. Its structural features suggest compatibility with biological systems, which is crucial for designing molecules that can interact effectively with target proteins or enzymes. Recent studies have highlighted its utility in the synthesis of derivatives that exhibit pharmacological activity, particularly in areas such as anti-inflammatory and analgesic therapies.
The compound's solubility profile, influenced by the ethoxy substituents, also makes it a promising candidate for formulation development. Solubility is a critical factor in drug delivery systems, as it determines the bioavailability and efficacy of therapeutic agents. N-(2,2-Diethoxyethyl)propan-2-amine's ability to dissolve in both polar and non-polar solvents enhances its versatility in formulating drugs for various administration routes.
Advances in computational chemistry have further elucidated the reactivity and potential applications of N-(2,2-Diethoxyethyl)propan-2-amine. Molecular modeling studies have predicted its behavior in different reaction conditions, providing insights into optimal synthetic pathways. These computational approaches have been instrumental in guiding experimental designs, reducing trial-and-error methodologies and accelerating the discovery process.
The compound's role in drug discovery extends beyond mere intermediates. It has been investigated for its potential to serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to the exploration of its derivatives as lead compounds for new drug candidates. The ability to modify its structure while retaining key pharmacophoric elements makes N-(2,2-Diethoxyethyl)propan-2-amine a valuable asset in medicinal chemistry libraries.
In industrial applications, N-(2,2-Diethoxyethyl)propan-2-amine finds use as a precursor in the production of specialty chemicals. Its unique reactivity allows for the synthesis of complex molecules that are otherwise difficult to obtain through conventional methods. This has opened up new avenues for material science and fine chemical manufacturing, where precision and efficiency are paramount.
The environmental impact of using N-(2,2-Diethoxyethyl)propan-2-amine as a chemical intermediate has also been considered. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize processes, ensuring that the production of this compound aligns with environmental stewardship goals.
Economic factors play a significant role in the adoption of N-(2,2-Diethoxyethyl)propan-2-amine in industrial applications. The cost-effectiveness of its synthesis and scalability are critical considerations for manufacturers looking to integrate it into their production pipelines. Advances in catalytic processes have helped reduce costs associated with its preparation, making it more accessible for large-scale applications.
The future prospects of N-(2,2-Diethoxyethyl)propan-2-amine are promising, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel derivatives and formulations that could revolutionize various sectors.
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